Scandium tribromate
CAS No.: 15162-94-4
Cat. No.: VC20283550
Molecular Formula: Br3O9Sc
Molecular Weight: 428.66 g/mol
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Specification
CAS No. | 15162-94-4 |
---|---|
Molecular Formula | Br3O9Sc |
Molecular Weight | 428.66 g/mol |
IUPAC Name | scandium(3+);tribromate |
Standard InChI | InChI=1S/3BrHO3.Sc/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3 |
Standard InChI Key | JBONRVQAHIJYHM-UHFFFAOYSA-K |
Canonical SMILES | [O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Sc+3] |
Introduction
Molecular Composition and Identification
Scandium tribromate is formally identified by its CAS registry number (15162-94-4) and molecular weight of 428.66 g/mol . Its IUPAC name, scandium(3+) tribromate, reflects the trivalent scandium cation bonded to three bromate anions. The compound’s structural identity is further clarified through its SMILES notation () and InChIKey (JBONRVQAHIJYHM-UHFFFAOYSA-K), which encode its atomic connectivity and stereochemical details .
Table 1: Key Identifiers of Scandium Tribromate
Property | Value |
---|---|
Molecular Formula | |
Molecular Weight | 428.66 g/mol |
CAS Number | 15162-94-4 |
EC Number | 239-217-2 |
DSSTox Substance ID | DTXSID70164825 |
Scandium tribromate’s structure is inferred from its SMILES notation, which suggests a central scandium ion surrounded by three bromate ligands. Each bromate anion adopts a trigonal pyramidal geometry, with a bromine atom bonded to three oxygen atoms. The coordination environment of scandium in this compound is likely octahedral, consistent with its preference for six-coordinate complexes such as and .
Chemical Reactivity
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Hydrolysis: Scandium tribromate may hydrolyze in aqueous solutions, given scandium’s propensity to form hydrated ions. For instance, undergoes hydrolysis to produce acidic solutions:
This behavior suggests that scandium tribromate could act as a Brønsted acid in water .
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Oxidizing Properties: Bromate ions () are strong oxidizing agents, capable of participating in redox reactions. In acidic conditions, scandium tribromate might facilitate oxidation processes, though specific reactions remain uncharacterized .
Comparative Analysis with Related Scandium Compounds
Scandium tribromate differs significantly from scandium bromide () in both composition and reactivity. While is hygroscopic and water-soluble, scandium tribromate’s solubility profile is undocumented but likely influenced by the polar bromate anions. The table below highlights key distinctions:
Table 2: Scandium Tribromate vs. Scandium Bromide
Property | Scandium Tribromate | Scandium Bromide |
---|---|---|
Anion Type | Bromate () | Bromide () |
Oxidation State of Br | +5 | -1 |
Molecular Weight | 428.66 g/mol | 284.66 g/mol |
Stability in Water | Likely oxidizes | Hygroscopic, dissolves readily |
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